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Compound of Interest

Compound Name: 1-(Pyridin-4-ylmethyl)piperazine

Cat. No.: B042416 Get Quote

An In-depth Technical Guide to 1-(Pyridin-4-ylmethyl)piperazine

Abstract
1-(Pyridin-4-ylmethyl)piperazine is a heterocyclic compound featuring a pyridine ring linked

to a piperazine moiety via a methylene bridge. This unique structural arrangement makes it a

valuable building block in medicinal chemistry and materials science. Its ability to interact with

various biological targets has led to its use as a key intermediate in the development of novel

therapeutic agents, particularly in the fields of neuropharmacology and oncology.[1] This

document provides a comprehensive overview of its chemical properties, structure, and its role

as a versatile scaffold in research and development.

Chemical Properties and Structure
1-(Pyridin-4-ylmethyl)piperazine is a colorless to yellow liquid at room temperature.[1] It is

recognized for its utility as a versatile chemical intermediate in the synthesis of more complex

molecules.[1]

Structural and Physicochemical Data
The fundamental properties of 1-(Pyridin-4-ylmethyl)piperazine are summarized in the table

below. This data is essential for its handling, characterization, and application in synthetic

chemistry.
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Identifier Value Reference

IUPAC Name
1-(Pyridin-4-

ylmethyl)piperazine

Synonyms (4-Pyridylmethyl)piperazine [1]

CAS Number 62089-74-1 [1]

Molecular Formula C₁₀H₁₅N₃ [1]

Molecular Weight 177.25 g/mol [1]

Appearance Colorless to yellow liquid [1]

Purity ≥ 98% (GC) [1]

PubChem ID 808715 [1]

Applications in Research and Development
The unique structure of 1-(Pyridin-4-ylmethyl)piperazine, which combines the features of

both pyridine and piperazine rings, makes it a valuable scaffold in several areas of research.

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a wide

range of pharmaceuticals. It is particularly noted for its application in developing drugs that

target neurological disorders and for the creation of novel anti-cancer therapies.[1] The

piperazine core is a common feature in many bioactive molecules, and the pyridine ring

enhances its ability to interact with biological targets.[1]

Biochemical Research: In laboratory settings, it is employed as a ligand in receptor binding

assays. These studies are critical for understanding the interactions between drugs and their

biological receptors, which is a fundamental aspect of drug discovery.[1]

Material Science: Beyond pharmaceuticals, this compound is used in the creation of

advanced materials, such as specialized polymers and coatings, where its chemical

structure can impart desirable properties.[1]

Coordination Chemistry: The nitrogen atoms in the piperazine and pyridine rings allow the

molecule to form stable complexes with metal ions, opening up applications in catalysis.[1]
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Logical Workflow for Synthesis and Purification
While specific, detailed experimental protocols for the synthesis of 1-(Pyridin-4-
ylmethyl)piperazine are proprietary or vary between laboratories, a general logical workflow

can be outlined. The synthesis of such piperazine derivatives typically involves the reaction of a

piperazine with a suitable pyridine-containing electrophile, followed by purification.

Synthesis Stage

Purification Stage

Reactants:
- Piperazine

- 4-(Chloromethyl)pyridine

Reaction
(e.g., Nucleophilic Substitution)

Crude Product Mixture

Work-up & Extraction

Column Chromatography

Pure 1-(Pyridin-4-ylmethyl)piperazine
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Caption: General workflow for synthesis and purification.

Role as a Versatile Scaffold in Drug Discovery
The piperazine ring is a privileged scaffold in medicinal chemistry due to its favorable

pharmacokinetic properties.[2] 1-(Pyridin-4-ylmethyl)piperazine acts as a versatile starting

point for creating a diverse library of compounds through modification at the secondary amine

of the piperazine ring. This allows for the exploration of structure-activity relationships to

optimize drug candidates for various biological targets.

Chemical Modification (Derivatization)

Therapeutic Targets

1-(Pyridin-4-ylmethyl)piperazine
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Caption: Role as a scaffold in developing therapeutic agents.

Conclusion
1-(Pyridin-4-ylmethyl)piperazine is a compound of significant interest to researchers in drug

development and materials science. Its chemical structure provides a versatile platform for the

synthesis of novel molecules with a wide range of potential applications. The dual presence of

the pyridine and piperazine moieties imparts unique properties that continue to be exploited in

the quest for new and improved therapeutic agents and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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